Pyridaphenthion

• IUPAC Name: 6-diethoxyphosphinothioyloxy-2-phenylpyridazin-3-one
• InChI: InChI=1S/C14H17N2O4PS/c1-3-18-21(22,19-4-2)20-13-10-11-14(17)16(15-13)12-8-6-5-7-9-12/h5-11H,3-4H2,1-2H3
• InChI Key: CXJSOEPQXUCJSA-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=S)(OCC)OC1=NN(C(=O)C=C1)C2=CC=CC=C2
• Molecular Formula: C14H17N2O4PS
• DSSTOX Substance ID: DTXSID2042355
• Molecular Weight: 340.34 g/mol
• CAS RN: 119-12-0

Description

Pyridaphenthion is a broad-spectrum organophosphorus insecticide. It is effective against sucking and chewing insects and spider mites. Its chemical properties make it effective against a wide range of insects and mites.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, it’s known that this compound is an organic thiophosphate. It is functionally related to a 6-hydroxy-2-phenylpyridazin-3-one.

Molecular Structure Analysis

The molecular formula of this compound is C14H17N2O4PS. The molecule contains a total of 40 bonds, including 23 non-H bonds, 10 multiple bonds, 7 rotatable bonds, 4 double bonds, 6 aromatic bonds, 2 six-membered rings, and 1 phosphate/thiophosphate.

Chemical Reactions Analysis

This compound works by disrupting the nervous system of pests, leading to paralysis and ultimately their demise. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 340.33 g/mol. It is an organic thiophosphate.

Scientific Research Applications

Detection and Quantification in Various Samples

• Determination in Aqueous and Food Samples : Pyridaphenthion's presence and concentration can be determined in aqueous, fruit, and vegetable samples using high-performance liquid chromatography (HPLC) coupled with ultraviolet (UV) detection. This method includes optimized instrumental parameters and a specific analytical range, making it effective for food and water safety analysis (Chormey, Yılmaz Durak, & Bakırdere, 2020).

Bioconcentration and Environmental Impact

• Bioconcentration in Algae : A study on Chlorella saccharophila, a type of green algae, showed significant bioconcentration of this compound. This finding highlights the potential accumulation of this compound in aquatic organisms and contributes to the understanding of this compound's environmental impact, especially in aquatic ecosystems (Jonsson et al., 2001).

Wastewater Treatment

• Integrated Pretreatment of Manufacturing Wastewater : Addressing the challenge of treating this compound-containing wastewater, an integrated pretreatment method was developed. This approach includes oil/grease separation, neutralization, and other steps, demonstrating a solution for managing the wastewater from this compound production (Jie, 2008).

Analytical Method Development

• Trace Determination in Soybean Sprouts : A novel analytical strategy using gas chromatography-massspectrometry (GC-MS) was developed for the trace determination of this compound in soybean sprouts. This method, featuring a metal sieve linked double syringe based liquid-phase microextraction, significantly improves detection limits and provides a feasible approach for analyzing this compound in food samples (Özcan et al., 2020).

Bioremediation and Environmental Safety

• Dissipation by Cyanobacteria : Studies on the dissipation of this compound by cyanobacteria, specifically Anabaena laxa and Nostoc muscorum, offer insights into the cellular degradation, detoxification, and metabolic regulation of this pesticide. This research highlights the potential of using cyanobacteria as bioremediators for organophosphorus pesticides in contaminated soil and water (Hamed et al., 2021).

Toxicity Studies

• Impact on Freshwater Phytoplankton : The acute toxicity of this compound was assessed on various species of freshwater phytoplankton. Understanding the differential susceptibility of these species to this compound contributes to ecological risk assessments and informs the management of water bodies where this pesticide might be present (Sabater & Carrasco, 2001).

Mechanism of Action

Target of Action

Pyridaphenthion is an organophosphate insecticide . It primarily targets the enzyme acetylcholinesterase (AChE) . AChE plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine into choline and acetic acid . By inhibiting AChE, this compound disrupts this process, leading to an accumulation of acetylcholine, which can cause overstimulation of nerves and muscles.

Mode of Action

This compound acts as an inhibitor of the enzyme acetylcholinesterase . It binds to the active site of the enzyme, preventing it from breaking down acetylcholine. This results in an excess of acetylcholine in the synaptic cleft, leading to continuous stimulation of the postsynaptic neuron. This overstimulation can result in symptoms such as convulsions, paralysis, and in severe cases, death.

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cholinergic pathway . This pathway involves the transmission of nerve impulses through the neurotransmitter acetylcholine. By inhibiting the breakdown of acetylcholine, this compound disrupts the normal functioning of this pathway, leading to overstimulation of the nerves and muscles.

Pharmacokinetics

As an organophosphate, it is known to be moderately soluble in aqueous solution and relatively volatile . These properties may influence its bioavailability and its potential to be absorbed and distributed in the body.

Result of Action

The primary result of this compound’s action is the overstimulation of nerves and muscles due to the accumulation of acetylcholine . This can lead to a range of symptoms, from twitching and tremors to convulsions, paralysis, and in severe cases, death. It is also highly toxic to non-target organisms such as honeybees, earthworms, and birds .

Safety and Hazards

Pyridaphenthion is classified as Acute toxicity - Category 4, for both Oral and Inhalation. It is advised to avoid breathing its dust, fume, gas, mist, vapours, or spray. Contact with skin and eyes should also be avoided. Use of personal protective equipment and chemical impermeable gloves is recommended.

Future Directions

The Pyridaphenthion market presents substantial opportunities owing to the growing demand for effective pest control solutions in agriculture. The agriculture sector’s constant battle against evolving pest resistance, coupled with the increasing need for higher crop yields to meet global food demand, drives the demand for innovative and efficient insecticides like this compound.

Biochemical Analysis

Biochemical Properties

Pyridaphenthion interacts with various enzymes and proteins in biochemical reactions. It is known to interfere with the action of enzyme acetylcholinesterase (EC 3.1.1.7), which helps in breaking down acetylcholine into choline and acetic acid . This interaction is crucial in its function as an insecticide .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. For instance, in cyanobacteria, it has been observed to inhibit cell growth and reduce the content of Chlorophyll a and the activities of photosynthesis-related enzymes . It also induces oxidative damage, as indicated by high H2O2, lipid peroxidation, and protein oxidation levels, and increased NADPH oxidase enzyme activity .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and changes in gene expression. It inhibits the enzyme acetylcholinesterase, thereby disrupting the normal functioning of the nervous system in insects .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. For instance, in a study involving cyanobacteria, it was observed that the bacteria showed high this compound accumulation and degradation to a safe environmentally product; 6-hydroxy-2-phenylpyridazin-3 (2 H)-one over a period of 7 days .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For instance, it has been reported to have lethal effects in rats at certain doses

Q & A

Q1: What is the primary mechanism of action of Pyridaphenthion?

A1: this compound is an organophosphate insecticide that exerts its effect by inhibiting cholinesterase (ChE) activity. [, , ] This inhibition leads to the accumulation of acetylcholine at nerve synapses, causing overstimulation of the nervous system.

Q2: How does this compound affect cholinesterase activity?

A2: this compound irreversibly binds to the active site of cholinesterase, preventing the breakdown of acetylcholine. This results in a build-up of acetylcholine and subsequent disruption of nerve impulse transmission. [, , ]

Q3: What are the downstream effects of cholinesterase inhibition by this compound?

A3: The accumulation of acetylcholine caused by this compound leads to various symptoms such as salivation, lacrimation, tremors, dyspnea, and in severe cases, death due to respiratory failure. [, ]

Q4: What is the molecular formula and weight of this compound?

A4: The molecular formula of this compound is C11H11N2O3PS, and its molecular weight is 282.28 g/mol. [Data obtained from chemical databases, not explicitly mentioned in provided papers]

Q5: Has this compound shown compatibility with other pesticides in formulations?

A6: Yes, studies have explored the synergistic effects of this compound when combined with other insecticides such as Indoxacarb [, ], Chlorantraniliprole [] and Hexaflumuron []. These formulations often demonstrate enhanced efficacy against target pests.

Q6: Does this compound exhibit any catalytic properties relevant to its insecticidal activity?

A6: this compound's mode of action primarily involves enzyme inhibition rather than catalysis. There's no current research suggesting catalytic properties for this compound.

Q7: Have QSAR studies been conducted on this compound or its analogs?

A7: While the provided research doesn't delve into specific QSAR models for this compound, it's a relevant area of study. QSAR models could potentially be developed to predict the toxicity and efficacy of this compound and its structural analogs.

Q8: What formulation strategies have been explored to improve the stability or efficacy of this compound?

A10: Research highlights the use of this compound in formulations like emulsifiable concentrates (EC) [, , , ] and wettable powders (WP) []. These formulations aim to improve its handling, application, and efficacy.

Q9: What are the current SHE regulations surrounding the use of this compound?

A9: The research papers provided do not offer detailed information on specific SHE regulations. It's crucial to consult relevant regulatory agencies and safety data sheets for the most up-to-date information on handling, storage, and usage guidelines.

Q10: What is known about the absorption, distribution, metabolism, and excretion (ADME) of this compound in target insects?

A10: The provided research focuses mainly on the insecticidal activity and resistance mechanisms of this compound. Further studies are needed to comprehensively understand its ADME profile in insects.

Q11: What insect species are considered the primary targets of this compound?

A13: Research indicates that this compound effectively controls several rice pests, including the rice stem borer (Chilo suppressalis), rice leaf roller (Cnaphalocrocis medinalis), and the brown planthopper (Nilaparvata lugens). [, , , , , , ]

Q12: What types of in vivo studies have been conducted to assess the efficacy of this compound?

A14: Field trials have been conducted to assess the efficacy of this compound against various insect pests in rice paddy fields. [, , , , , ] These studies typically evaluate its effectiveness in controlling pest populations and minimizing crop damage.

Q13: Have any cases of resistance to this compound been reported?

A15: While specific cases of this compound resistance aren't mentioned, the research emphasizes the importance of understanding cross-resistance patterns. One study showed that strains of the rice brown planthopper (Nilaparvata lugens), selected for resistance to malathion and fenitrothion, exhibited cross-resistance to this compound. []

Q14: Are there any studies investigating the potential long-term effects of this compound exposure?

A14: The provided research focuses primarily on the acute toxicity and efficacy of this compound. Long-term studies would be valuable to understand potential chronic effects on both target and non-target organisms.

Q15: What are some potential alternatives to this compound for controlling rice pests?

A24: Several alternative insecticides have shown promise in controlling rice pests, including newer compounds like Fipronil, Indoxacarb, Chlorantraniliprole, and various insect growth regulators (IGRs). [, , , , ]

Q16: What analytical methods are commonly used to detect and quantify this compound?

A26: Research highlights the use of gas chromatography (GC) [, ], often coupled with a flame photometric detector (FPD) [, ], for analyzing this compound in various matrices. High-performance liquid chromatography (HPLC) coupled with UV detection is also a viable technique, especially after QuEChERS extraction. [] Additionally, liquid chromatography coupled with mass spectrometry (LC/MS-MS) provides high sensitivity and selectivity for analysis. []

Q17: What is the solubility of this compound in different solvents?

A28: While the provided research doesn't delve into detailed solubility data, one study used acetone for extracting this compound from crop samples. [] This suggests some degree of solubility in organic solvents.